Cas no 1851556-53-0 (2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide)

• Product Name: 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide
• CAS No: 1851556-53-0
• MF: C₈H₁₂I₂N₄O
• MW: 434.016025543213
• CID: 6192846
• PubChem ID: 165950217
• Update Time: 2025-06-16

2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 1851556-53-0
• EN300-1123163
• 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide

• Inchi： 1S/C8H12I2N4O/c1-8(12,7(11)15)2-3-14-4-13-5(9)6(14)10/h4H,2-3,12H2,1H3,(H2,11,15)
• InChI Key： KIOGZENVAKEVOK-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CCC(C(N)=O)(C)N)I

Computed Properties

• Exact Mass: 433.91006g/mol
• Monoisotopic Mass: 433.91006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide

Introduction to 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide (CAS No. 1851556-53-0)

2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1851556-53-0, this molecule represents a unique structural framework that combines an amide group with a diiodo-substituted imidazole moiety. The presence of such functional groups makes it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with diseases.

The compound's structure is characterized by a 2-methylbutanamide backbone, which provides a stable scaffold for further chemical modifications. The amide group (-CONH-) is a well-known pharmacophore in drug design, often involved in hydrogen bonding interactions with biological targets. This feature enhances the compound's potential to interact with proteins and enzymes, making it a valuable tool for studying enzyme kinetics and binding affinities.

The most striking feature of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide is the presence of two iodine atoms attached to the imidazole ring. The diiodo-substituted imidazole moiety is particularly interesting because it can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in medicinal chemistry to introduce diverse substituents into a molecular framework, thereby enhancing binding affinity and selectivity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Imidazole derivatives, in particular, have shown remarkable potential as bioactive molecules due to their ability to interact with various biological targets. The diiodo-substituted imidazole ring in 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide could be exploited to develop novel inhibitors or activators of enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions.

In addition to its structural features, 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide may exhibit unique physicochemical properties that make it suitable for various applications. For instance, the presence of iodine atoms can influence the compound's electronic distribution, potentially affecting its solubility, permeability across biological membranes, and metabolic stability. These properties are critical factors in determining the pharmacokinetic behavior of a drug candidate.

Current research in pharmaceutical chemistry emphasizes the need for innovative molecular architectures that can address unmet medical needs. The combination of an amide group and a diiodo-substituted imidazole ring in 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide aligns well with this trend. By leveraging the reactivity of the iodine atoms and the hydrogen bonding capabilities of the amide group, researchers can design molecules with tailored biological activities.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The imidazole ring is known to interact with the ATP-binding pockets of kinases, making it an ideal scaffold for developing inhibitors. The diiodo-substituted imidazole moiety could further enhance binding affinity by forming additional interactions with the target protein.

Another potential application of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide is in the field of antiviral research. Viruses often rely on host cell machinery for replication, and inhibiting key viral enzymes or receptors can prevent viral propagation. The compound's ability to modulate biological pathways suggests that it could be used to develop novel antiviral agents that target viral enzymes or receptors without affecting host cells.

The synthesis of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)-2-methylbutanamide involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring followed by iodination and subsequent coupling reactions to introduce the amide group. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, 2-amino-4-(4,5-diiodo-1H-imidazol-1-y l)-2-methylbutanamide (CAS No. 1851556 -53 -0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug discovery and development.